Cas no 2411338-08-2 ((E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide)

• Product Name: (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide
• CAS No: 2411338-08-2
• MF: C₁₇H₂₄N₂O₃
• MW: 304.384064674377
• CID: 5360748
• PubChem ID: 146097609
• Update Time: 2025-06-08

(E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172794
• (2E)-N-cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide
• (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide

• Inchi： 1S/C17H24N2O3/c1-18(2)10-4-5-17(21)19(14-7-8-14)12-13-6-9-15(20)16(11-13)22-3/h4-6,9,11,14,20H,7-8,10,12H2,1-3H3/b5-4+
• InChI Key： JJABCCONRISKTN-SNAWJCMRSA-N
• SMILES： O=C(/C=C/CN(C)C)N(CC1C=CC(=C(C=1)OC)O)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 393
• XLogP3: 1.7
• Topological Polar Surface Area: 53

Additional information on (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide

Recent Advances in the Study of (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide (CAS: 2411338-08-2)

The compound (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide (CAS: 2411338-08-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the unique structural features of (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide, which contribute to its pharmacological properties. The compound's enamide moiety and cyclopropyl group are believed to play critical roles in its interaction with biological targets, particularly in modulating enzyme activity and receptor binding. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate these interactions, providing valuable insights into its mechanism of action.

In vitro and in vivo studies have demonstrated that (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide exhibits promising activity against a range of pathological conditions. Notably, it has shown efficacy in modulating inflammatory pathways, with potential applications in treating chronic inflammatory diseases. Additionally, preliminary data suggest that the compound may have neuroprotective effects, making it a candidate for further investigation in neurodegenerative disorders such as Alzheimer's and Parkinson's diseases.

The synthesis of (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide has been optimized in recent studies to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to streamline the production process, addressing previous challenges related to scalability and cost-effectiveness. These advancements are critical for facilitating further preclinical and clinical development of the compound.

Despite these promising findings, several challenges remain. The pharmacokinetic profile of (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide, including its bioavailability and metabolic stability, requires further investigation. Additionally, more extensive toxicological studies are needed to ensure its safety for human use. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these gaps and accelerate the translation of this compound into therapeutic applications.

In conclusion, (E)-N-Cyclopropyl-4-(dimethylamino)-N-[(4-hydroxy-3-methoxyphenyl)methyl]but-2-enamide represents a promising candidate for drug development, with potential applications in inflammation and neurodegeneration. Continued research and optimization will be essential to fully realize its therapeutic potential and bring it closer to clinical use.